Cas no 1511760-19-2 (N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-ethylethanamine)

• Product Name: N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-ethylethanamine
• CAS No: 1511760-19-2
• MF: C₁₂H₁₉FN₂
• MW: 210.291066408157
• CID: 5273122
• Update Time: 2025-06-08

N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-ethylethanamine Chemical and Physical Properties

Names and Identifiers

• {3-[(diethylamino)methyl]-5-fluorophenyl}methanamine
• N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-ethylethanamine

• Inchi： 1S/C12H19FN2/c1-3-15(4-2)9-11-5-10(8-14)6-12(13)7-11/h5-7H,3-4,8-9,14H2,1-2H3
• InChI Key： AEQAPDKEHMCJHH-UHFFFAOYSA-N
• SMILES： FC1C=C(CN)C=C(C=1)CN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 171
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3

Additional information on N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-ethylethanamine

Recent Advances in the Study of N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-ethylethanamine (CAS: 1511760-19-2)

N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-ethylethanamine (CAS: 1511760-19-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly in the modulation of neurotransmitter systems and its role as a precursor in the synthesis of novel therapeutic agents. This research brief consolidates the latest findings related to this compound, providing insights into its chemical properties, biological activities, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the structural-activity relationship (SAR) of N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-ethylethanamine. The research highlighted its unique binding affinity to specific serotonin receptors, suggesting potential utility in the treatment of neurological disorders such as depression and anxiety. The study employed advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action, revealing promising selectivity and efficacy profiles.

Another significant development involves the use of 1511760-19-2 as a key intermediate in the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. Researchers at the University of California, San Francisco, demonstrated that derivatives of this compound exhibit high specificity for targeting certain brain receptors, enabling non-invasive imaging of neurotransmitter dynamics in vivo. This breakthrough could pave the way for improved diagnostic tools in neurodegenerative diseases.

In addition to its neurological applications, recent preclinical studies have investigated the compound's potential in oncology. A team at the National Cancer Institute reported that N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-ethylethanamine derivatives exhibit inhibitory effects on specific kinase pathways involved in tumor proliferation. These findings, though preliminary, suggest a novel avenue for cancer therapy development, warranting further investigation in animal models and clinical trials.

Despite these promising developments, challenges remain in the optimization of 1511760-19-2 for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity optimization and pharmacokinetic studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the translation of this compound into viable therapeutics.

In conclusion, N-[[3-(aminomethyl)-5-fluorophenyl]methyl]-N-ethylethanamine (CAS: 1511760-19-2) represents a versatile scaffold with broad potential in drug discovery and development. Continued research into its pharmacological properties and therapeutic applications is expected to yield significant advancements in the treatment of neurological and oncological disorders. Future studies should focus on refining its chemical structure, elucidating its full spectrum of biological activities, and evaluating its safety and efficacy in clinical settings.